Cas no 154874-72-3 (2-Hexanone,3-hydroxy-3-methyl-, O-(phenylmethyl)oxime)

• Product Name: 2-Hexanone,3-hydroxy-3-methyl-, O-(phenylmethyl)oxime
• CAS No: 154874-72-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 198311
• PubChem ID: 6510141
• Update Time: 2025-04-19

2-Hexanone,3-hydroxy-3-methyl-, O-(phenylmethyl)oxime Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,3-hydroxy-3-methyl-, O-(phenylmethyl)oxime
• (2Z)-3-methyl-2-phenylmethoxyiminohexan-3-ol
• 3-Hydroxy-3-methyl-2-hexanone O-(phenylmethyl)oxime
• 154874-72-3
• 2-Hexanone, 3-hydroxy-3-methyl-, O-(phenylmethyl)oxime

• Inchi： 1S/C14H21NO2/c1-4-10-14(3,16)12(2)15-17-11-13-8-6-5-7-9-13/h5-9,16H,4,10-11H2,1-3H3/b15-12-
• InChI Key： OXQCNRJLQDZZPM-QINSGFPZSA-N
• SMILES： OC(C)(/C(/C)=N\OCC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82